ethyl {[4-(benzoylamino)-2,5-dimethoxyphenyl]amino}(oxo)acetate

• IUPAC Name: ethyl 2-(4-benzamido-2,5-dimethoxyanilino)-2-oxoacetate
• InChI: InChI=1S/C19H20N2O6/c1-4-27-19(24)18(23)21-14-11-15(25-2)13(10-16(14)26-3)20-17(22)12-8-6-5-7-9-12/h5-11H,4H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: KYPJIEZTMKTDMF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)NC1=C(C=C(C(=C1)OC)NC(=O)C2=CC=CC=C2)OC
• Molecular Formula: C19H20N2O6
• Molecular Weight: 372.4 g/mol

Description

Ethyl {[4-(benzoylamino)-2,5-dimethoxyphenyl]amino}(oxo)acetate is a chemical compound that has been of great interest to scientists due to its potential applications in scientific research. This compound is a derivative of the phenethylamine family and has been found to have a wide range of biological activities. In

Mechanism of Action

The mechanism of action of ethyl {[4-(benzoylamino)-2,5-dimethoxyphenyl]amino}(oxo)acetate is not fully understood. However, it has been suggested that this compound may act by inhibiting the production of inflammatory mediators, such as prostaglandins and leukotrienes. It may also act by inhibiting the activity of enzymes that are involved in the growth of cancer cells.
Biochemical and Physiological Effects:
Ethyl {[4-(benzoylamino)-2,5-dimethoxyphenyl]amino}(oxo)acetate has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever in animal models. It has also been found to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl {[4-(benzoylamino)-2,5-dimethoxyphenyl]amino}(oxo)acetate in lab experiments is its potential to inhibit the growth of cancer cells. This makes it a promising compound for cancer research. However, one of the limitations of using this compound is its complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on ethyl {[4-(benzoylamino)-2,5-dimethoxyphenyl]amino}(oxo)acetate. One direction is to further explore its potential applications in cancer research, particularly in combination with other anticancer drugs. Another direction is to study its mechanism of action in more detail, which may help to identify new targets for drug development. Additionally, research could be done to optimize the synthesis method of this compound to make it more accessible for scientific research.
In conclusion, ethyl {[4-(benzoylamino)-2,5-dimethoxyphenyl]amino}(oxo)acetate has potential applications in scientific research, particularly in cancer research. Its complex synthesis method may make it difficult to produce in large quantities, but further research could optimize the synthesis method and explore its potential applications in more detail.

Synthesis Methods

The synthesis of ethyl {[4-(benzoylamino)-2,5-dimethoxyphenyl]amino}(oxo)acetate is a complex process that involves several steps. The first step is the synthesis of 4-(benzoylamino)-2,5-dimethoxyphenylacetone, which is achieved by the condensation of 4-hydroxy-3-methoxybenzaldehyde and benzoyl chloride, followed by reduction with sodium borohydride. The second step involves the reaction of 4-(benzoylamino)-2,5-dimethoxyphenylacetone with ethyl oxalyl chloride in the presence of triethylamine to form ethyl {[4-(benzoylamino)-2,5-dimethoxyphenyl]amino}(oxo)acetate.

Scientific Research Applications

Ethyl {[4-(benzoylamino)-2,5-dimethoxyphenyl]amino}(oxo)acetate has been found to have potential applications in scientific research. This compound has been studied for its anti-inflammatory, analgesic, and antipyretic properties. It has also been found to have potential applications in cancer research, as it has been shown to inhibit the growth of cancer cells.